L.—Remarks on the brine of salt meat, and on the distribution of albumen through muscular tissue

Journal of the Chemical Society Pub Date: DOI: 10.1039/JS8641700405

Abstract

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L.—Remarks on the brine of salt meat, and on the distribution of albumen through muscular tissue
L.—Remarks on the brine of salt meat, and on the distribution of albumen through muscular tissue
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